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Introduction
SIAIS100 is a potent and specific proteolysis-targeting chimera (PROTAC) designed to

degrade the BCR-ABL fusion protein.[1][2] The BCR-ABL oncoprotein is a constitutively active

tyrosine kinase that is the primary driver of chronic myeloid leukemia (CML).[3][4] SIAIS100
functions by simultaneously binding to the BCR-ABL protein and an E3 ubiquitin ligase, thereby

inducing the ubiquitination and subsequent proteasomal degradation of BCR-ABL. This

targeted degradation approach offers a promising therapeutic strategy for CML, including cases

with resistance to conventional tyrosine kinase inhibitors (TKIs). These application notes

provide detailed protocols for assessing the in vitro efficacy of SIAIS100 using cell-based

assays.

Principle of the Assay
The primary mechanism of action of SIAIS100 is the degradation of the BCR-ABL protein.

Therefore, the core of the cell-based assay is to quantify the amount of BCR-ABL protein in a

relevant cell line (K562, a human CML cell line) following treatment with SIAIS100. This is

typically achieved through Western blotting. Additionally, the downstream effect of BCR-ABL

degradation is a reduction in cell viability and proliferation, which can be measured using a

metabolic activity assay such as the MTT assay.
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Quantitative Data Summary
The following table summarizes the key in vitro performance metrics of SIAIS100 in K562 cells.

Parameter Value Cell Line Description

IC50 12 nM K562

The concentration of

SIAIS100 that inhibits

50% of K562 cell

proliferation.

DC50 2.7 nM K562

The concentration of

SIAIS100 that induces

50% degradation of

BCR-ABL protein.

Dmax 91.2% K562

The maximum

percentage of BCR-

ABL protein

degradation achieved

with SIAIS100.

Signaling Pathway
The BCR-ABL oncoprotein activates multiple downstream signaling pathways that promote cell

proliferation and survival. SIAIS100-mediated degradation of BCR-ABL inhibits these pro-

survival signals.
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Caption: BCR-ABL downstream signaling pathways.

Experimental Workflow
The following diagram outlines the general workflow for evaluating SIAIS100 in a cell-based

assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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